Cas no 49866-87-7 (Difenzoquat)

Difenzoquat structure
Difenzoquat structure
Product Name:Difenzoquat
CAS No:49866-87-7
MF:C17H17N2
MW:249.330283880234
CID:55782
Update Time:2026-05-14

Difenzoquat Chemical and Physical Properties

Names and Identifiers

    • Difenzoquat
    • 1,2-Dimethyl-3,5-diphenyl-1H-pyrazolium
    • 1,2-dimethyl-3,5-diphenylpyrazol-1-ium
    • 1,2-dimethyl-3,5-diphenyl-1H-pyrazol-2-ium
    • 1,2-dimethyl-3,5-diphenylpyrazolium
    • 1,2-Dimethyl-3,5-diphenylpyrazolium ion
    • 1H-Pyrazolium,1,2-dimethyl-3,5-diphenyl
    • EINECS 256-505-3
    • UNII-54NE792QN5
    • Difenzoquat [ANSI:BSI:ISO]
    • 1H-Pyrazolium, 1,2-dimethyl-3,5-diphenyl-
    • 54NE792QN5
    • 1H-Pyrazolium, (1,2-dimethyl-3,5-diphenyl)-
    • 1,2-dimethyl-3,5-diphenyl-pyrazol-1-ium
    • 1H-Pyrazolium, 1,2-dimethyl-3,5-diphenyl- (9CI)
    • L
    • Inchi: 1S/C17H17N2/c1-18-16(14-9-5-3-6-10-14)13-17(19(18)2)15-11-7-4-8-12-15/h3-13H,1-2H3/q+1
    • InChI Key: LBGPXIPGGRQBJW-UHFFFAOYSA-N
    • SMILES: [N+]1(C([H])([H])[H])=C(C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])=C(C2C([H])=C([H])C([H])=C([H])C=2[H])N1C([H])([H])[H]

Computed Properties

  • Exact Mass: 249.13900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Topological Polar Surface Area: 8.8

Experimental Properties

  • PSA: 8.81000
  • LogP: 3.18360

Difenzoquat Security Information

  • Hazardous Material transportation number:UN 2588
  • HazardClass:6.1(b)
  • PackingGroup:III
  • Packing Group:III
  • Hazard Level:6.1(b)
  • Safety Term:6.1(b)
  • Packing Group:III

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